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Compound of Interest

Compound Name: (+)-3-(Trifluoroacetyl)camphor

Cat. No.: B1580820 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with (+)-3-(Trifluoroacetyl)camphor.
It includes detailed operational and disposal plans to ensure safe handling and compliance in a

laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for (+)-3-(Trifluoroacetyl)camphor is presented below

for easy reference.
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Property Value Citations

Molecular Formula C₁₂H₁₅F₃O₂ [1]

Molecular Weight 248.24 g/mol [1]

Appearance
Colorless liquid or white to off-

white crystalline solid
[2][3]

Boiling Point 100-101 °C at 16 mmHg

Density 1.172 g/mL at 25 °C

Flash Point 82 °C (179.6 °F) - closed cup

Refractive Index n20/D 1.451

Optical Activity
[α]19/D +148°, c = 2.3 in

methylene chloride

Hazard Identification and Classification
(+)-3-(Trifluoroacetyl)camphor is classified as a hazardous substance.[4] The primary

hazards are summarized in the table below.

Hazard Class Category Hazard Statement Citations

Skin Irritation 2
H315: Causes skin

irritation
[5]

Eye Irritation 2
H319: Causes serious

eye irritation
[5]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory

system)

H335: May cause

respiratory irritation
[5]

Signal Word: Warning

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification Rationale Citations

Eye Protection

Safety glasses with

side shields or

chemical goggles.

Protects against

splashes and eye

irritation.

[4]

Hand Protection

Chemical-resistant

gloves (e.g., PVC,

Neoprene). For

prolonged contact,

use gloves with a

protection class of 5

or higher

(breakthrough time >

240 minutes). For

brief contact, a

protection class of 3

or higher (> 60

minutes) is

recommended.

Prevents skin contact

and irritation.[4]
[4]

Skin and Body

Protection

Laboratory coat,

overalls, and a P.V.C.

apron when handling

larger quantities.

Prevents

contamination of

personal clothing and

skin.

[4]

Respiratory Protection

Use in a well-

ventilated area. If

ventilation is

inadequate, use a

respirator with a Type

ABEK (EN14387)

filter.

Protects against

inhalation of vapors,

which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
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This section provides a detailed, procedural guide for the safe handling of (+)-3-
(Trifluoroacetyl)camphor from receipt to disposal.

Pre-Experiment Preparation
Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for (+)-3-(Trifluoroacetyl)camphor.[4][5]

Fume Hood Verification: Ensure the laboratory fume hood is functioning correctly.

Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste

containers, within the fume hood.

Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire

extinguisher.

Handling and Experimental Procedure
Work Area: Conduct all handling and experiments within a certified chemical fume hood.[5]

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Dispensing:

Use a clean, dry spatula or a syringe to transfer the chemical.

Avoid generating dust or aerosols.

Keep the container tightly sealed when not in use.[5]

During the Experiment:

Avoid all personal contact, including inhalation.[4][5]

Do not eat, drink, or smoke in the laboratory.[5]

Be aware of ignition sources as the substance is combustible.[4]

Post-Experiment Procedures
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Decontamination:

Clean the work area with an appropriate solvent (e.g., isopropanol or ethanol) and then

with soap and water.

Decontaminate all equipment that came into contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Storage: Store (+)-3-(Trifluoroacetyl)camphor in its original, tightly sealed container in a

cool, dry, and well-ventilated area away from incompatible materials such as oxidizing

agents.[4]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

